Cas no 88949-62-6 (Glycine, N-[2-[(3-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)-)

• Product Name: Glycine, N-[2-[(3-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)-
• CAS No: 88949-62-6
• MF: C₁₂H₁₃BrN₂O₅
• MW: 345.146022558212
• CID: 618813
• PubChem ID: 63646138
• Update Time: 2025-04-19

Glycine, N-[2-[(3-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[2-[(3-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)-
• 2-[[2-(3-bromoanilino)-2-oxoethyl]-(carboxymethyl)amino]acetic acid
• DTXSID90734625
• AKOS012956568
• 88949-62-6
• 2,2'-{[2-(3-Bromoanilino)-2-oxoethyl]azanediyl}diacetic acid

• Inchi： 1S/C12H13BrN2O5/c13-8-2-1-3-9(4-8)14-10(16)5-15(6-11(17)18)7-12(19)20/h1-4H,5-7H2,(H,14,16)(H,17,18)(H,19,20)
• InChI Key： ZQGFVXTWSRUIJD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(CN(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 344.00078g/mol
• Monoisotopic Mass: 344.00078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 107Ų